5-((2,5-dimethylbenzyl)thio)-1-ethyl-6-(4-methoxybenzyl)-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one

• IUPAC Name: 5-[(2,5-dimethylphenyl)methylsulfanyl]-1-ethyl-6-[(4-methoxyphenyl)methyl]-3-methylpyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C25H28N4O2S/c1-6-29-23-22(18(4)27-29)26-25(32-15-20-13-16(2)7-8-17(20)3)28(24(23)30)14-19-9-11-21(31-5)12-10-19/h7-13H,6,14-15H2,1-5H3
• InChI Key: WFSCKHUXXBCLFV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)OC)SCC4=C(C=CC(=C4)C)C
• Molecular Formula: C25H28N4O2S
• Molecular Weight: 448.6 g/mol

Description

5-((2,5-dimethylbenzyl)thio)-1-ethyl-6-(4-methoxybenzyl)-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C25H28N4O2S and its molecular weight is 448.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Novel Heterocyclic Compound Synthesis : Research has demonstrated the synthesis of novel compounds derived from visnaginone and khellinone, showcasing anti-inflammatory and analgesic properties. These compounds exhibit significant inhibitory activity on cyclooxygenase-2 (COX-2) selectivity, analgesic activity, and anti-inflammatory effects, highlighting their potential in pharmaceutical applications (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

• Anticancer Activity : Another study focused on the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives, revealing their potential as antitumor agents against the MCF-7 human breast adenocarcinoma cell line. This study underscores the importance of these compounds in developing new cancer treatments (Khaled R. A. Abdellatif et al., 2014).

Therapeutic Applications

• Anti-Inflammatory, Analgesic, and Antipyretic Activities : The synthesis of pyrazolone derivatives attached to a pyrimidine moiety was investigated for their potential anti-inflammatory, analgesic, and antipyretic activities. Compounds containing pyrazolone and amino pyrimidine as basic moieties were screened, with some exhibiting activities nearly similar to standard treatments (R. V. Antre et al., 2011).

• Cytotoxicity and Antiproliferative Activity : Research into thiazole/benzothiazole fused pyranopyrimidine derivatives has shown selective cytotoxicity to cancer cells compared to normal cells, with certain compounds displaying potent antiproliferative activity against various cancer cell lines. This highlights their potential as cancer therapeutics (P. Nagaraju et al., 2020).

• Antimicrobial and Anticancer Agents : A study synthesized novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives, evaluating them as antimicrobial and anticancer agents. Some compounds showed higher anticancer activity than the reference drug doxorubicin, along with good to excellent antimicrobial activity (H. Hafez et al., 2016).